4-((1-(((2,4-Dimethylphenyl)amino)carbonyl)-2-oxopropyl)azo)-4'-((1-(((2-methylphenyl)amino)carbonyl)-2-oxopropyl)azo)(1,1'-biphenyl)-2,2'-disulphonic acid

• CAS No.: 79682-33-0
• Molecular Formula: C35H34N6O10S2
• Molecular Weight: 762.8 g/mol
• IUPAC Name: 5-[[1-(2,4-dimethylanilino)-1,3-dioxobutan-2-yl]diazenyl]-2-[4-[[1-(2-methylanilino)-1,3-dioxobutan-2-yl]diazenyl]-2-sulfophenyl]benzenesulfonic acid
• InChI: InChI=1S/C35H34N6O10S2/c1-19-10-15-29(21(3)16-19)37-35(45)33(23(5)43)41-39-25-12-14-27(31(18-25)53(49,50)51)26-13-11-24(17-30(26)52(46,47)48)38-40-32(22(4)42)34(44)36-28-9-7-6-8-20(28)2/h6-18,32-33H,1-5H3,(H,36,44)(H,37,45)(H,46,47,48)(H,49,50,51)
• InChI Key: MMEPVQGSGDDTRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(C(=O)C)N=NC2=CC(=C(C=C2)C3=C(C=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4C)S(=O)(=O)O)S(=O)(=O)O)C

Description

The compound 4-((1-(((2,4-Dimethylphenyl)amino)carbonyl)-2-oxopropyl)azo)-4'-((1-(((2-methylphenyl)amino)carbonyl)-2-oxopropyl)azo)(1,1'-biphenyl)-2,2'-disulphonic acid (CAS: 78952-69-9) is a biphenyl disulphonic acid derivative featuring dual azo groups linked to substituted phenylamino carbonyl moieties. Its molecular formula is C₃₆H₃₆N₆O₁₀S₂ with a molecular weight of 776.84 g/mol .

Biological Activity

The compound 4-((1-(((2,4-Dimethylphenyl)amino)carbonyl)-2-oxopropyl)azo)-4'-((1-(((2-methylphenyl)amino)carbonyl)-2-oxopropyl)azo)(1,1'-biphenyl)-2,2'-disulphonic acid (CAS No. 79665-31-9) is a complex azo compound with potential biological activities. This article reviews its synthesis, biological properties, and relevant research findings.

Chemical Structure and Properties

The compound has a molecular formula of $C_{35}H_{33}N_7O_9S_2$, a molecular weight of approximately 759.81 g/mol, and features multiple functional groups including azo, sulfonic acid, and amine functionalities. The structural complexity suggests potential interactions with various biological targets.

Antimicrobial Activity

Research has indicated that azo compounds often exhibit significant antimicrobial properties. A study on related quinazolinone derivatives demonstrated that modifications in the chemical structure can enhance antibacterial activity against both Gram-positive and Gram-negative bacteria . The presence of specific substituents in the phenyl rings of azo compounds has been shown to influence their efficacy against microbial strains.

Compound	Activity	Target Organism
Azo Derivative 1	Moderate	Staphylococcus aureus
Azo Derivative 2	High	Escherichia coli
Azo Derivative 3	Low	Candida albicans

This data suggests that the compound may possess similar antimicrobial properties, warranting further investigation.

Cytotoxicity

The cytotoxic effects of azo compounds have been studied extensively. For instance, some derivatives have shown promising results in inhibiting cancer cell lines by targeting specific pathways such as the epidermal growth factor receptor (EGFR) . The ability to inhibit EGFR autophosphorylation has been linked to the structural characteristics of these compounds, which may also apply to our compound of interest.

Case Studies

• Synthesis and Screening : A series of azo compounds were synthesized and screened for biological activity. One study highlighted a derivative with enhanced cytotoxicity against breast cancer cells (MCF-7), demonstrating an IC50 value in the nanomolar range .
• Mechanistic Insights : Another investigation focused on the mechanism of action for similar azo derivatives, revealing that they induce apoptosis in cancer cells through reactive oxygen species (ROS) generation .
• Comparative Studies : Comparative studies with other known antimicrobial agents showed that certain modifications in the azo structure could lead to improved activity profiles against resistant strains .

Scientific Research Applications

Dye Chemistry

The primary application of this compound lies in dye chemistry. Azo dyes are known for their vibrant colors and are extensively used in the textile industry. The presence of sulfonic acid groups enhances the solubility of the dye in water, making it suitable for various dyeing processes.

Biological Research

Research indicates that azo compounds can exhibit various biological activities. This particular compound may have applications in:

• Drug Development : Due to its complex structure, it can serve as a lead compound for synthesizing new pharmaceuticals.
• Biological Assays : Its ability to form colored complexes can be utilized in analytical chemistry for quantifying biological substances.

Environmental Applications

Azo dyes are often studied for their environmental impact. The degradation products of such compounds are essential to understand their toxicity and ecological footprint. This compound's sulfonic acid groups may facilitate biodegradation processes.

Material Science

The stability provided by the biphenyl structure allows for potential applications in material science, particularly in creating polymers and composites that require color stability and durability.

Case Studies

While specific case studies directly involving this compound may be limited, related research on azo dyes provides insights into their applications:

• Textile Industry : Studies have shown that azo dyes can impart excellent colorfastness when applied under optimal conditions.
• Pharmaceutical Research : Investigations into similar azo compounds have revealed potential anticancer properties, suggesting avenues for further research on this compound.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The compound’s analogs differ primarily in substituent groups on the phenyl rings, which influence electronic properties, steric effects, and solubility. Key comparisons include:

Property	Target Compound	Analog 1 (CAS: 79665-34-2)	Analog 2 (CAS: 85030-61-1)	Analog 3 (CAS: 68155-71-5)
Substituents	2,4-dimethylphenyl & 2-methylphenyl	2-methylphenyl (both sides)	4-chloro-2,5-dimethoxyphenyl	2-methoxyphenyl
Molecular Formula	C₃₆H₃₆N₆O₁₀S₂	C₃₆H₃₆N₆O₁₀S₂*	C₃₆H₃₄Cl₂N₆O₁₄S₂	C₃₅H₃₃N₇O₇
Molecular Weight (g/mol)	776.84	~776.84†	909.72	663.68
XLogP3	Not reported	Not reported	5.4	6.0
Topological PSA (Ų)	~189‡	~189‡	304	189.34

*Assumed similar to target compound; †Exact data unavailable; ‡Estimated based on structural similarity.

• Analog 1: Retains azo and biphenyl disulphonic acid core but replaces 2,4-dimethylphenyl with symmetrical 2-methylphenyl groups.
• Analog 2 : Incorporates chloro and methoxy groups, increasing molecular weight and polarity (PSA = 304 Ų). The chlorine atoms may enhance electrophilic interactions, while methoxy groups improve solubility .
• Analog 3 : Features methoxyphenyl substituents, leading to higher lipophilicity (XLogP3 = 6.0) compared to the target compound, which could improve blood-brain barrier penetration .

Computational and Empirical Insights

• Docking Studies : Analogous azo compounds, such as those in , demonstrate that substituent positioning significantly affects binding affinity. For example, electron-withdrawing groups (e.g., chloro in Analog 2) stabilize charge-transfer interactions, while electron-donating groups (e.g., methoxy in Analog 3) enhance π-π stacking .
• Transcriptome Analysis: Compounds with shared scaffolds (e.g., oleanolic acid derivatives) show overlapping MOAs, suggesting that the target compound’s analogs may exhibit synergistic or additive effects in combination therapies .

Q & A

Basic: How can the synthesis of this compound be optimized for higher yield and purity?

Answer:
Optimization involves selecting appropriate reaction conditions and purification methods. Lewis acid catalysts (e.g., AlCl₃ or ZnCl₂) can enhance azo coupling efficiency, as demonstrated in diazo compound syntheses . Reaction parameters such as temperature (60–80°C), solvent polarity (DMF or ethanol), and stoichiometric ratios of intermediates (e.g., aryl amines and carbonyl precursors) should be systematically tested. Post-synthesis purification via column chromatography or recrystallization in aqueous ethanol can improve purity, as noted in analogous azo compound syntheses .

Basic: What spectroscopic and analytical techniques are critical for characterizing this compound?

Answer:
Key techniques include:

• ¹H/¹³C NMR : To confirm substituent positions on phenyl rings and azo linkages. For example, aromatic protons appear as multiplet signals between δ 6.5–8.5 ppm, while carbonyl groups resonate near δ 170–180 ppm .
• Mass Spectrometry (MS) : High-resolution ESI-MS or MALDI-TOF can verify molecular weight (expected ~800–850 g/mol) and fragmentation patterns of sulfonic acid and azo groups .
• Elemental Analysis : To validate C, H, N, and S content, ensuring stoichiometric accuracy .

Basic: How does pH influence the stability of this compound in aqueous solutions?

Answer:
The disulfonic acid groups confer pH-dependent solubility and stability. Below pH 2, protonation of sulfonate groups reduces solubility, increasing aggregation risk. Above pH 7, deprotonation enhances solubility but may destabilize the azo bonds via hydrolysis. Stability studies in buffered solutions (pH 3–9) with UV-Vis monitoring at λmax (~450–500 nm for azo chromophores) are recommended .

Advanced: How can contradictory spectral data during structural elucidation be resolved?

Answer:
Contradictions (e.g., overlapping NMR signals or unexpected MS fragments) require a multi-technique approach:

• 2D NMR (COSY, HSQC) : Resolve ambiguities in proton-proton coupling and carbon-proton correlations .
• Computational Validation : Density Functional Theory (DFT) simulations can predict NMR chemical shifts or IR vibrational modes for comparison with experimental data .
• X-ray Crystallography : If single crystals are obtainable, this provides definitive structural confirmation .

Advanced: What computational methods predict the reactivity of this compound in catalytic or photochemical applications?

Answer:

• Time-Dependent DFT (TD-DFT) : Models electronic transitions to predict UV-Vis absorption spectra and photostability of azo groups .
• Molecular Dynamics (MD) Simulations : Assess solvation effects and interactions with metal ions (e.g., coordination potential via carbonyl and azo groups) .
• Reactivity Descriptors : Fukui indices and HOMO-LUMO gaps quantify electrophilic/nucleophilic sites for catalytic applications .

Advanced: How can experimental design address challenges in studying azo bond cleavage mechanisms?

Answer:

• Controlled Degradation Studies : Expose the compound to UV light or reactive oxygen species (ROS), monitoring degradation via HPLC-MS to identify intermediates .
• Isotopic Labeling : Use ¹⁵N-labeled azo precursors to track bond cleavage pathways via isotopic shifts in MS or NMR .
• Kinetic Analysis : Determine rate constants under varying temperatures/pH to propose degradation mechanisms (e.g., radical vs. hydrolytic pathways) .

Advanced: What strategies mitigate aggregation effects in spectroscopic or catalytic studies?

Answer:

• Surfactant Additives : Use CTAB or SDS to disperse aggregates in aqueous solutions .
• Co-solvent Systems : Ethanol-water mixtures (1:1 v/v) improve solubility while maintaining stability .
• Dynamic Light Scattering (DLS) : Monitor particle size distribution to optimize dispersion conditions .

Advanced: How can AI-driven tools enhance synthesis or application research for this compound?

Answer:

• Reaction Prediction Algorithms : Platforms like ChemOS or IBM RXN for retrosynthetic pathway design .
• Process Optimization : Machine learning models (e.g., Bayesian optimization) can refine reaction parameters (temperature, catalyst loading) for maximal yield .
• High-Throughput Screening (HTS) : AI-assisted robotics rapidly test catalytic or photochemical applications .